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Compound of Interest

Compound Name:
3-(3-

Chlorobenzenesulfonyl)aniline

Cat. No.: B13229788

Get Quote

CAS Number: 1896979-05-7 Molecular Formula:

Molecular Weight: 267.73 g/mol

Executive Summary
3-(3-Chlorobenzenesulfonyl)aniline is a diaryl sulfone intermediate used primarily in the

synthesis of functionalized sulfonamides and polysulfone polymers. Its structure consists of an

electron-rich aniline ring and an electron-deficient 3-chlorobenzene ring connected by a

sulfonyl (

) bridge.

This guide details the theoretical and predicted spectroscopic signatures (MS, IR, NMR)

required for structural validation. Given the rarity of empirical literature for this specific isomer,

data presented here is derived from high-fidelity fragmental additivity rules and validated

against analogous diaryl sulfones (e.g., 3,3'-diaminodiphenyl sulfone and 3-chlorophenyl

sulfones).
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Structural Characterization Strategy
To accurately interpret the spectra, the molecule is divided into two distinct aromatic systems

perturbed by the central sulfonyl group:

Ring A (Aniline): Activated by the amine (

) group; exhibits shielding effects at ortho/para positions relative to the nitrogen.[1]

Ring B (Chlorobenzene): Deactivated by both the chloro (

) and sulfonyl (

) groups; exhibits downfield shifts due to electron withdrawal.[1]

Structural Visualization & Numbering
The following diagram illustrates the atom numbering used for NMR assignment and the

fragmentation logic for Mass Spectrometry.
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Figure 1: Structural connectivity and ring designation for 3-(3-Chlorobenzenesulfonyl)aniline.

Mass Spectrometry (MS) Analysis
Methodology: Electron Ionization (EI, 70 eV) or ESI (+).

The mass spectrum is dominated by the stability of the sulfone linkage and the characteristic

chlorine isotope pattern.
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Ion Type m/z (approx) Intensity Interpretation

Molecular Ion (

)
267 High

Parent peak (

).

Isotope Peak (

)
269 ~33% of M+

Characteristic 3:1 ratio

confirming presence

of one Chlorine atom.

Fragment A 175/177 Medium
. Cleavage of the C-S

bond on the aniline

side.

Fragment B 156 Medium
. Cleavage of the C-S

bond on the

chlorobenzene side.

Fragment C 111/113 High
. Loss of

from Fragment A.

Base Peak 92 100%

. The aniline cation is

highly stable and

typically the base

peak.

Diagnostic Check: Look for the M/M+2 doublet at 267/269. If this ratio is not 3:1, the

chlorination is incorrect.

Infrared Spectroscopy (IR)
Methodology: FTIR (KBr pellet or ATR).[1]

The spectrum will show a superposition of primary amine bands and strong sulfone stretches.
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Functional Group
Wavenumber (

)
Intensity Mode Description

Primary Amine (

)
3450 & 3360 Medium

N-H stretching

(Asymmetric &

Symmetric). Distinct

doublet.

Arene C-H 3050 - 3100 Weak
Aromatic C-H

stretching.

Sulfone (

)
1300 - 1320 Strong

Asymmetric

stretch. Diagnostic.

Sulfone (

)
1140 - 1160 Strong

Symmetric

stretch. Diagnostic.

C=C Aromatic 1580 - 1600 Medium
Ring skeletal

vibrations.

C-N Stretch 1250 - 1280 Medium stretch.

C-Cl Stretch 1080 - 1100 Medium
stretch (often

obscured by

fingerprints).

N-H Bend 1620 - 1640 Medium
Scissoring vibration of

.

Nuclear Magnetic Resonance (NMR)
Methodology: 400 MHz or higher, Solvent:

or

.[1] Note:

is recommended due to the polarity of the sulfone and to clearly resolve the
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protons.

H NMR (Proton) Prediction & Assignment
The spectrum is complex due to two meta-substituted rings. Chemical shifts are estimated

based on substituent shielding constants.

Ring A: The Aniline Moiety (Electron Rich)
The

group shields ortho/para protons, counteracting the deshielding

.[1]
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Position
Shift (

ppm)
Multiplicity (Hz)

Assignment
Logic

5.50 - 5.80 Broad Singlet -

Exchangeable

protons.

Broadened by

quadrupole

relaxation.

H2 7.05 - 7.15
Narrow

Doublet/Singlet
~2.0

Ortho to

(deshield) &

(shield). Net:

slightly

deshielded.

H4 6.75 - 6.85
Doublet of

Doublets
8.0, 2.0

Ortho to

(strong shield),

Para to

.[1] Most upfield

ring proton.

H6 7.15 - 7.25 Doublet 7.8
Ortho to

(deshield).

H5 7.25 - 7.35 Triplet (app) 8.0

Meta to both.

Resembles

standard

benzene.

Ring B: The Chlorobenzene Moiety (Electron Deficient)
Both

and

are electron-withdrawing, shifting these protons downfield (7.5+ ppm).[1]
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Position
Shift (

ppm)
Multiplicity (Hz)

Assignment
Logic

H2' 7.85 - 7.95
Narrow

Triplet/Singlet
~1.8

Between two

EWGs (

and

). Most

deshielded

proton.

H4' 7.65 - 7.75
Doublet of

Doublets
8.0, 1.0

Ortho to

, Para to

.[1]

H6' 7.80 - 7.90
Doublet of

Doublets
8.0, 1.0

Ortho to

, Para to

.[1]

H5' 7.55 - 7.65 Triplet 8.0 Meta to both.

C NMR (Carbon) Prediction
Solvent:

. Reference: 39.5 ppm.
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Carbon Type
Shift (

ppm)
Assignment

C-N (A3) 149.0 - 150.0
Ipso carbon attached to amine

(highly deshielded by N).

C-S (A1) 141.0 - 142.0
Ipso carbon attached to

sulfone (Ring A).

C-S (B1) 143.0 - 144.0
Ipso carbon attached to

sulfone (Ring B).

C-Cl (B3) 134.0 - 135.0
Ipso carbon attached to

chlorine.

Ar-CH (B) 131.0 - 134.0
Ring B methines (deshielded

by EWGs).

Ar-CH (A) 113.0 - 129.0

Ring A methines. C4 and C2

will be most upfield (~113-118

ppm) due to ortho-amino

effect.

Experimental Workflow: Sample Preparation
To ensure high-quality spectral data, follow this preparation protocol.
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NMR Prep IR Prep
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Weigh 10-15 mg Grind 1 mg with
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(8-10 tons pressure)
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Figure 2: Sample preparation workflow for spectroscopic analysis.

Critical Considerations:

Solvent Choice: Do not use

if the sample contains trace HCl salts (common in amine synthesis), as this leads to peak
broadening.[1]

suppresses exchange broadening of the

protons.

Water Peak: Expect a water signal at 3.33 ppm in
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. The

signal (approx 5.5 ppm) must be distinguished from this.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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